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Compound of Interest

4-Chloro-3-
Compound Name:
(trifluoromethoxy)aniline

Cat. No.: B052540

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the structure, properties, and
potential applications of 4-Chloro-3-(trifluoromethoxy)aniline. The information is intended for
professionals in chemical research and drug development.

Chemical Structure and Identity

4-Chloro-3-(trifluoromethoxy)aniline is an aromatic amine with chloro and trifluoromethoxy
substituents on the benzene ring. These functional groups significantly influence the molecule's
chemical reactivity and physical properties, making it a valuable intermediate in organic
synthesis.

Structure:
Caption: A generalized workflow for the synthesis of substituted anilines.

Applications in Research and Development

4-Chloro-3-(trifluoromethoxy)aniline serves as a valuable building block in organic synthesis,
particularly for the introduction of the chloro and trifluoromethoxy-substituted phenyl moiety into
larger molecules.
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o Pharmaceutical and Agrochemical Synthesis: The trifluoromethoxy group is a key functional
group in many modern pharmaceuticals and agrochemicals. It can enhance metabolic
stability, binding affinity, and lipophilicity of a molecule. This aniline derivative is a precursor
for the synthesis of more complex molecules with potential biological activity.

o Materials Science: Fluorinated organic compounds are of interest in materials science for the
development of polymers and other materials with specific properties such as thermal
stability and hydrophobicity.

DOT Diagram of Application Logic:

Application Logic of 4-Chloro-3-(trifluoromethoxy)aniline
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Caption: Logical relationship between properties and applications.

Safety and Handling

4-Chloro-3-(trifluoromethoxy)aniline is classified as a hazardous substance and should be
handled with appropriate safety precautions.

Hazard Identification:
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» Acute Toxicity: Harmful if swallowed or in contact with skin. Toxic if inhaled. [1]* Skin
Corrosion/Irritation: Causes skin irritation. [1]* Eye Damage/Irritation: Causes serious eye
irritation. [1]* Specific Target Organ Toxicity (Single Exposure): May cause respiratory
irritation. [1] Recommended Handling Procedures:

o Work in a well-ventilated area, preferably in a chemical fume hood.

o Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,
safety goggles, and a lab coat.

e Avoid breathing dust, fumes, gas, mist, vapors, or spray.

e Wash hands thoroughly after handling.

» Store in a tightly sealed container in a cool, dry place away from light.

First Aid Measures:

If on skin: Wash with plenty of soap and water.

If inhaled: Remove victim to fresh air and keep at rest in a position comfortable for breathing.

If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing.

If swallowed: Call a poison center or doctor if you feel unwell.

Conclusion

4-Chloro-3-(trifluoromethoxy)aniline is a specialized chemical intermediate with significant
potential in the fields of drug discovery, agrochemical synthesis, and materials science. Its
unique combination of chloro and trifluoromethoxy functional groups offers a valuable scaffold
for the development of novel molecules with enhanced properties. Due to its hazardous nature,
strict adherence to safety protocols is essential when handling this compound. Further
research into its synthesis and applications is warranted to fully explore its utility in various
scientific domains.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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